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Compound of Interest

Compound Name: Atraton

Cat. No.: B1666117 Get Quote

For researchers, scientists, and drug development professionals, understanding the regulatory

landscape for chemical compounds in drinking water is crucial. This guide provides a

comparative overview of the regulatory limits for Atraton, a triazine herbicide, in drinking water

across various international and national bodies. The information is presented to facilitate

objective comparison and is supported by available data on the experimental basis for these

limits.

Data Summary of Regulatory Limits
The following table summarizes the maximum permissible levels of Atraton (Atrazine) in

drinking water as stipulated by different regulatory agencies.
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Regulatory Body Guideline Value (µg/L) Enforceability

World Health Organization

(WHO)
100 Guideline

United States Environmental

Protection Agency (EPA)
3 Enforceable (MCL)

Health Canada 5 Guideline (MAC)

Australian National Health and

Medical Research Council

(NHMRC)

20 Guideline

European Union (EU) 0.1 Enforceable

Experimental Protocols
The regulatory limits for Atraton in drinking water are primarily based on toxicological studies

in animal models. The key experimental approaches used to derive these limits involve long-

term carcinogenicity and reproductive toxicity studies.

A pivotal study design often cited is the chronic dietary administration of Atraton to rats. For

instance, the World Health Organization's guideline is based on a No-Observed-Adverse-Effect

Level (NOAEL) derived from a carcinogenicity study in Sprague-Dawley rats.[1][2] In such

studies, groups of animals are exposed to varying concentrations of the chemical in their diet

over a significant portion of their lifespan. Key parameters monitored include body weight, food

consumption, clinical signs of toxicity, and histopathological examination of tissues to identify

neoplastic and non-neoplastic lesions.[2]

The determination of the NOAEL is a critical step. It represents the highest dose at which no

statistically or biologically significant adverse effects are observed in the exposed group

compared to a control group.[1][2] An uncertainty factor, typically 1000-fold, is then applied to

the NOAEL to account for inter- and intra-species differences and the potential for

carcinogenicity, to arrive at a Tolerable Daily Intake (TDI) for humans.[2] The final guideline

value for drinking water is then calculated by allocating a certain percentage of the TDI to

drinking water consumption.[1][2]
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Logical Workflow for Guideline Value Derivation
The following diagram illustrates the general workflow for establishing a regulatory limit for a

chemical contaminant in drinking water, based on toxicological data.
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Caption: Workflow for deriving drinking water quality guidelines.
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It is important to note that the World Health Organization (WHO) revised its guideline value for

atrazine from 2 µg/L to 100 µg/L in 2011.[3] This change was based on a re-evaluation by the

Joint Meeting on Pesticide Residues (JMPR) which concluded that atrazine is not a relevant

carcinogen in laboratory animals at doses that do not cause endocrine disruption.[1] The newer

guideline is based on endocrine effects observed in rats.[1]

In contrast, the United States Environmental Protection Agency (EPA) maintains a lower

Maximum Contaminant Level (MCL) of 3 µg/L.[4] The Australian Drinking Water Guidelines set

a health-based guideline value of 0.02 mg/L (20 µg/L).[5] Health Canada's maximum

acceptable concentration (MAC) is 0.005 mg/L (5 µg/L) and applies to the sum of atrazine and

its N-dealkylated metabolites.[6] The European Union has a stringent limit of 0.10 μg/L for any

individual pesticide, including atrazine.[7] These differing limits reflect variations in risk

assessment methodologies and policy considerations among regulatory bodies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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